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Application Notes and Protocols for Sirius Red
Staining

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide a detailed protocol for the preparation of a Picro-Sirius Red
staining solution from powder and its application in staining tissue sections to visualize collagen
fibers.

Introduction

Picro-Sirius Red staining is a widely used histological technique for the visualization of
collagen fibers in tissue sections. The method utilizes Sirius Red F3B, a strong anionic dye,
dissolved in a saturated aqueous solution of picric acid. The elongated dye molecules bind to
collagen fibrils in a parallel fashion, enhancing their natural birefringence.[1] This property
makes Picro-Sirius Red staining particularly valuable when viewed under polarized light,
where different types of collagen can be distinguished based on the color and intensity of the
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birefringence. Thicker type | collagen fibers typically appear orange to red, while thinner type Il
collagen fibers (reticular fibers) appear green.[2]

Quantitative Data Summary

The following tables summarize the key quantitative data for the preparation of the necessary

solutions and the staining protocol.

Table 1: Picro-Sirius Red Staining Solution (0.1%)

Component Amount
Sirius Red F3B (Direct Red 80) 05¢
Saturated Aqueous Picric Acid 500 mL

Table 2: Saturated Aqueous Picric Acid Solution (~1.3%)

Component Amount
Picric Acid 13 g
Distilled Water 1L

Table 3: Acidified Water (0.5% Acetic Acid)

Component Amount
Glacial Acetic Acid 5mL
Distilled Water 1L

Table 4: Staining and Processing Times
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Step Reagent/Condition Duration
Deparaffinization & Hydration Xylene & Ethanol Series ~15-20 minutes
Nuclear Staining (Optional) Weigert's Hematoxylin 8-10 minutes
Picro-Sirius Red Staining Picro-Sirius Red Sol. 60 minutes

Washing Acidified Water 2 changes, brief
Dehydration Ethanol Series ~5-10 minutes
Clearing Xylene 2 changes, 5 min each

Experimental Protocols
l. Preparation of Solutions

A. Saturated Aqueous Picric Acid Solution:

o To prepare a 1-liter solution, carefully weigh 13 grams of picric acid powder.
» Add the picric acid to a 1-liter glass beaker or bottle.

e Add 1 liter of distilled water.

« Stir the solution with a magnetic stirrer until the picric acid is fully dissolved. Some
undissolved crystals at the bottom will ensure saturation.

o Safety Note: Picric acid is explosive when dry. Always ensure it is stored and handled
according to safety guidelines, typically wetted with water.

B. 0.1% Picro-Sirius Red Staining Solution:

e Weigh 0.5 grams of Sirius Red F3B (also known as Direct Red 80) powder.[3][4]

e Add the powder to 500 mL of the prepared saturated aqueous picric acid solution.[3][4]
« Stir until the Sirius Red powder is completely dissolved.

e The solution is stable for several years when stored at room temperature.[3][4]
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C. Acidified Water:
e To a 1-liter container, add 995 mL of distilled water.
e Add 5 mL of glacial acetic acid.[3]

e Mix thoroughly.

Il. Staining Protocol for Paraffin-Embedded Sections

o Deparaffinization and Rehydration:

o Immerse slides in two changes of xylene for 5 minutes each.

o

Immerse slides in two changes of 100% ethanol for 3 minutes each.

Immerse slides in 95% ethanol for 2 minutes.

[¢]

[¢]

Immerse slides in 70% ethanol for 2 minutes.

[e]

Rinse slides in running tap water for 5 minutes.

e Nuclear Staining (Optional):
o For nuclear counterstaining, immerse slides in Weigert's hematoxylin for 8 minutes.[5]
o Wash in running tap water for 10 minutes.[5]

» Picro-Sirius Red Staining:

o Immerse slides in the 0.1% Picro-Sirius Red solution for 60 minutes at room temperature.
[3][5] This ensures equilibrium staining. Shorter times are not recommended.[3][5]

e Washing:

o Briefly wash the slides in two changes of the 0.5% acidified water.[2][3] This step is crucial
to prevent the loss of the dye.[3]

o Dehydration:
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o Immerse slides in three changes of 100% ethanol for 1-2 minutes each.[3]

o Clearing:

o Immerse slides in two changes of xylene for 5 minutes each.

e Mounting:

o Apply a coverslip using a resinous mounting medium.

Visualizations
Experimental Workflow

Caption: Workflow for Picro-Sirius Red Staining of Tissue Sections.
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Caption: Preparation of Picro-Sirius Red Staining Solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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